Cas no 2229177-71-1 (methyl 3-(3,5-difluoropyridin-4-yl)-3-hydroxypropanoate)

• Product Name: methyl 3-(3,5-difluoropyridin-4-yl)-3-hydroxypropanoate
• CAS No: 2229177-71-1
• MF: C₉H₉F₂NO₃
• MW: 217.169469594955
• CID: 6508773
• PubChem ID: 165780399
• Update Time: 2025-10-05

methyl 3-(3,5-difluoropyridin-4-yl)-3-hydroxypropanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(3,5-difluoropyridin-4-yl)-3-hydroxypropanoate
• EN300-1761218
• 2229177-71-1

• Inchi： 1S/C9H9F2NO3/c1-15-8(14)2-7(13)9-5(10)3-12-4-6(9)11/h3-4,7,13H,2H2,1H3
• InChI Key： PKGMXPZPIGBJMQ-UHFFFAOYSA-N
• SMILES： FC1C=NC=C(C=1C(CC(=O)OC)O)F

Computed Properties

• Exact Mass: 217.05504947g/mol
• Monoisotopic Mass: 217.05504947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 59.4Ų

Additional information on methyl 3-(3,5-difluoropyridin-4-yl)-3-hydroxypropanoate

Methyl 3-(3,5-Difluoropyridin-4-yl)-3-hydroxypropanoate (CAS No. 2229177-71-1): A Comprehensive Overview

Methyl 3-(3,5-difluoropyridin-4-yl)-3-hydroxypropanoate (CAS No. 2229177-71-1) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in pharmaceutical and medicinal chemistry. This compound belongs to the class of esters and features a pyridine ring with difluoro substitution, making it an intriguing subject for both academic research and industrial development.

The chemical structure of methyl 3-(3,5-difluoropyridin-4-yl)-3-hydroxypropanoate is characterized by a central pyridine ring with fluorine atoms at the 3 and 5 positions, connected to a hydroxypropanoate moiety via a methyl ester group. This specific arrangement imparts several key properties to the compound, including enhanced solubility, stability, and reactivity. These properties make it an attractive candidate for use in the synthesis of more complex molecules and as an intermediate in various chemical reactions.

Recent studies have highlighted the potential of methyl 3-(3,5-difluoropyridin-4-yl)-3-hydroxypropanoate in the development of novel pharmaceuticals. One notable area of research involves its use as a building block in the synthesis of anti-inflammatory agents. The presence of the difluoropyridine ring and the hydroxypropanoate group provides a scaffold that can be further modified to enhance pharmacological activity. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited potent anti-inflammatory effects in vitro and in vivo, suggesting its potential as a lead compound for drug discovery.

In addition to its anti-inflammatory properties, methyl 3-(3,5-difluoropyridin-4-yl)-3-hydroxypropanoate has also shown promise in the field of cancer research. Research conducted at the National Institutes of Health (NIH) explored its potential as a precursor for developing targeted therapies against specific cancer types. The unique chemical structure allows for the introduction of functional groups that can enhance selective binding to cancer cells, thereby improving therapeutic efficacy while minimizing side effects.

The synthesis of methyl 3-(3,5-difluoropyridin-4-yl)-3-hydroxypropanoate has been extensively studied to optimize yield and purity. Various synthetic routes have been reported, including multistep processes involving nucleophilic substitution reactions and esterification steps. A recent paper in Organic Letters described an efficient one-pot synthesis method that significantly reduced reaction time and improved overall yield. This method involves the reaction of 4-chloro-3,5-difluoropyridine with an appropriate aldehyde followed by esterification with methanol under mild conditions.

The physicochemical properties of methyl 3-(3,5-difluoropyridin-4-yl)-3-hydroxypropanoate have been thoroughly characterized through various analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These studies have provided valuable insights into its molecular structure and behavior in different solvents. For example, NMR data revealed the presence of characteristic signals corresponding to the difluoropyridine ring and the hydroxypropanoate moiety, confirming the compound's identity.

In terms of safety and handling, methyl 3-(3,5-difluoropyridin-4-yl)-3-hydroxypropanoate is generally considered safe when proper precautions are taken. However, it is important to handle it with care due to its reactivity and potential for forming hazardous byproducts under certain conditions. Safety data sheets (SDS) should be consulted for detailed information on handling and storage guidelines.

The commercial availability of methyl 3-(3,5-difluoropyridin-4-yl)-3-hydroxypropanoate has increased over the years as demand from research laboratories and pharmaceutical companies continues to grow. Several suppliers now offer this compound in various purities and quantities to meet diverse research needs. Additionally, custom synthesis services are available for researchers requiring specific modifications or large-scale production.

In conclusion, methyl 3-(3,5-difluoropyridin-4-yl)-3-hydroxypropanoate (CAS No. 2229177-71-1) is a promising compound with a wide range of applications in pharmaceutical and medicinal chemistry. Its unique chemical structure and favorable properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its potential uses, this compound is likely to play an increasingly important role in advancing scientific knowledge and improving human health.